but-2-yne-1-thiol
Description
Chemical Reactions Analysis
Thiol-ene and thiol-yne reactions are the most broadly implemented of the click family of reactions . They are used extensively in network-forming polymerization reactions, surface modification, polymer side chain modification, and numerous small molecule or other functionalization reactions .
Mechanism of Action
Future Directions
Recent advances in visible-light photoredox catalysis for thiol-ene/yne reactions suggest that this area of research has significant potential for future development . This approach is environmentally friendly and sustainable, and has been demonstrated to be a greener and milder protocol for thiol-ene/yne reactions .
properties
| { "Design of the Synthesis Pathway": "The synthesis of but-2-yne-1-thiol can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-butyne-1,4-diol", "thionyl chloride", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water", "diethyl ether" ], "Reaction": [ "Step 1: Conversion of 2-butyne-1,4-diol to 2-butyne-1,4-dichloride using thionyl chloride", "Step 2: Treatment of 2-butyne-1,4-dichloride with sodium hydroxide to form 2-butyne-1,4-diol", "Step 3: Conversion of 2-butyne-1,4-diol to 2-butyne-1-thiol using hydrochloric acid and sodium bicarbonate", "Step 4: Conversion of 2-butyne-1-thiol to but-2-yne-1-thiol using sodium hydroxide and water", "Step 5: Extraction of but-2-yne-1-thiol from the reaction mixture using diethyl ether" ] } | |
CAS RN |
101672-05-3 |
Molecular Formula |
C4H6S |
Molecular Weight |
86.2 |
Purity |
95 |
Origin of Product |
United States |
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